6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine

• IUPAC Name: 6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine
• InChI: InChI=1S/C15H17N5S/c1-3-12(13-5-4-8-21-13)18-14-9-16-10-15(19-14)20-7-6-17-11(20)2/h4-10,12H,3H2,1-2H3,(H,18,19)
• InChI Key: LKQYWYLIKAXGQP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CS1)NC2=CN=CC(=N2)N3C=CN=C3C
• Molecular Formula: C15H17N5S
• Molecular Weight: 299.4 g/mol

Description

6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine, also known as MIPPA, is a chemical compound that has gained significant attention in scientific research. MIPPA is a pyrazine derivative that has been synthesized using various methods.

Mechanism of Action

6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. This compound has also been found to inhibit the activity of various kinases such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the inflammatory response. Additionally, this compound has been found to reduce the expression of matrix metalloproteinases (MMPs), which are involved in tissue remodeling.

Advantages and Limitations for Lab Experiments

6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine has several advantages for lab experiments. This compound is stable under various conditions and can be easily synthesized using various methods. This compound has also been found to have low toxicity in various cell lines. However, this compound has some limitations for lab experiments. This compound has poor solubility in water, which can limit its use in aqueous solutions. Additionally, this compound has poor bioavailability, which can limit its use in vivo.

Future Directions

There are several future directions for 6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine research. This compound can be further studied for its potential as a therapeutic agent for various diseases such as cancer and neurological disorders. Additionally, this compound can be further studied for its mechanism of action and its effects on various signaling pathways. This compound can also be further studied for its pharmacokinetics and pharmacodynamics to improve its bioavailability and efficacy. Finally, this compound can be further studied for its potential as a lead compound for the development of new pyrazine derivatives with improved therapeutic properties.

Synthesis Methods

6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine has been synthesized using various methods, including the Suzuki coupling reaction, palladium-catalyzed amination, and Sonogashira coupling reaction. The Suzuki coupling reaction involves the reaction between 2-bromo-6-(2-methylimidazol-1-yl)pyrazine and 1-thiophen-2-ylpropylboronic acid using a palladium catalyst. The palladium-catalyzed amination method involves the reaction between 2-bromo-6-(2-methylimidazol-1-yl)pyrazine and 1-thiophen-2-ylpropylamine using a palladium catalyst. The Sonogashira coupling reaction involves the reaction between 2-iodo-6-(2-methylimidazol-1-yl)pyrazine and 1-thiophen-2-ylpropyne using a copper catalyst.

Scientific Research Applications

6-(2-methylimidazol-1-yl)-N-(1-thiophen-2-ylpropyl)pyrazin-2-amine has been extensively studied for its potential as a therapeutic agent for various diseases. This compound has been found to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.